Benahorin

• CAS RN: 34155-80-1
• Molecular Formula: C17H16O4
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 9-methoxy-4-(2-methylbut-3-en-2-yl)furo[3,2-g]chromen-7-one
• InChI: InChI=1S/C17H16O4/c1-5-17(2,3)13-10-6-7-12(18)21-15(10)16(19-4)14-11(13)8-9-20-14/h5-9H,1H2,2-4H3
• InChI Key: IFAIUWDLBBYPMZ-UHFFFAOYSA-N
• SMILES: CC(C)(C=C)C1=C2C=CC(=O)OC2=C(C3=C1C=CO3)OC

Description

Benahorin is a natural product found in Ruta pinnata with data available.

Scientific Research Applications

Terahertz Radiation in Medical and Security Applications

Terahertz (THz) imaging and sensing technologies, which involve frequencies in the terahertz range, have a variety of applications in medical, military, and security fields. These include security screening at airports, cancer and burn diagnosis in medical centers, and identification of concealed explosives, drugs, and weapons at border patrol checkpoints. The biological effects associated with this frequency range, including how THz interacts with biological systems, are of significant interest for developing future applications and ensuring safe use of THz systems (Wilmink & Grundt, 2011).

19F NMR in Biological and Biomedical Research

Fluorine-19 Nuclear Magnetic Resonance ((19)F NMR) is a powerful technique in biological and biomedical research. It is used for studying the structure and function of biomolecules, enzymatic mechanisms, metabolic pathways, drug screening and discovery, and medical imaging. The advancement of NMR techniques and fluorine chemistry has significantly expanded the applications of (19)F NMR in these areas (Chen, Viel, Ziarelli, & Peng, 2013).

Fluorine (19F) MRS and MRI in Biomedicine

Fluorine-19 Magnetic Resonance Spectroscopy (MRS) and Magnetic Resonance Imaging (MRI) utilize fluorinated molecules as tracers or contrast agents in various biomedical applications. These include anesthetics, chemotherapeutic agents, and molecules with high oxygen solubility for respiration and blood substitution. This approach allows for noninvasive monitoring of functions in biological systems and has opened new avenues in molecular and cellular imaging (Ruíz-Cabello, Barnett, Bottomley, & Bulte, 2011).

Fluorinated Compounds in Medicinal Chemistry

Fluorinated compounds, which are synthesized routinely in pharmaceutical research, have diverse applications in medicinal chemistry. They are often introduced to improve metabolic stability, modulate physicochemical properties, influence molecule conformation, and enhance binding affinity to target proteins. Recent developments in fluorinated ligands have improved understanding of nonbonding protein–ligand interactions involving fluorine (Böhm et al., 2004).

(18)F-Labeling for PET Applications

Fluorine-18 is frequently used in Positron Emission Tomography (PET) radiopharmaceuticals. (18)F-labeling of arenes and heteroarenes is crucial for tracking diseases at early stages and supporting drug discovery programs. The recent emergence of late-stage fluorination reactions has significantly expanded the range of (hetero)arenes amenable to (18)F-fluorination, enhancing the radiochemical space available for PET applications (Preshlock, Tredwell, & Gouverneur, 2016).